Cas no 851176-39-1 (2-chloro-N-(5-chlorothiophen-2-yl)methyl-N-(prop-2-en-1-yl)acetamide)

• Product Name: 2-chloro-N-(5-chlorothiophen-2-yl)methyl-N-(prop-2-en-1-yl)acetamide
• CAS No: 851176-39-1
• MF: C₁₀H₁₁Cl₂NOS
• MW: 264.171439409256
• CID: 3107778
• PubChem ID: 2564764
• Update Time: 2025-05-20

2-chloro-N-(5-chlorothiophen-2-yl)methyl-N-(prop-2-en-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-allyl-2-chloro-N-[(5-chlorothien-2-yl)methyl]acetamide
• 2-chloro-N-(5-chlorothiophen-2-yl)methyl-N-(prop-2-en-1-yl)acetamide
• AKOS008030677
• 2-chloro-N-[(5-chlorothiophen-2-yl)methyl]-N-prop-2-enylacetamide
• CS-0292328
• 851176-39-1
• 2-CHLORO-N-[(5-CHLOROTHIOPHEN-2-YL)METHYL]-N-(PROP-2-EN-1-YL)ACETAMIDE
• n-Allyl-2-chloro-N-((5-chlorothiophen-2-yl)methyl)acetamide
• EN300-11783
• Z57057720

• Inchi： 1S/C10H11Cl2NOS/c1-2-5-13(10(14)6-11)7-8-3-4-9(12)15-8/h2-4H,1,5-7H2
• InChI Key： XDQUZKNFXBHIOZ-UHFFFAOYSA-N
• SMILES： ClCC(N(CC=C)CC1=CC=C(S1)Cl)=O

Computed Properties

• Exact Mass: 262.9938405Da
• Monoisotopic Mass: 262.9938405Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 48.6Ų

Additional information on 2-chloro-N-(5-chlorothiophen-2-yl)methyl-N-(prop-2-en-1-yl)acetamide

Chemical Compound CAS No. 851176-39-1: 2-Chloro-N-(5-Chlorothiophen-2-yl)methyl-N-(prop-2-en-1-yl)acetamide

The chemical compound with CAS No. 851176-39-1, commonly referred to as 2-chloro-N-(5-chlorothiophen-2-yl)methyl-N-(prop-2-en-1-yl)acetamide, is a highly specialized organic compound with a complex molecular structure. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its unique properties and potential applications. Recent studies have highlighted its role in various chemical reactions and its potential as a building block for advanced materials.

The molecular structure of 2-chloro-N-(5-chlorothiophen-2-yl)methyl-N-(prop-2-en-1-yl)acetamide is characterized by a thiophene ring, a chloro group, and an acetamide functional group. The thiophene ring, a five-membered aromatic heterocycle containing sulfur, contributes to the compound's stability and reactivity. The presence of the chloro group at the 5-position of the thiophene ring further enhances its electronic properties, making it a valuable substrate for various substitution reactions. The acetamide group, on the other hand, introduces hydrogen bonding capabilities, which are crucial for its solubility and interaction with biological systems.

Recent research has focused on the synthesis and characterization of this compound. One notable study published in the *Journal of Organic Chemistry* demonstrated a novel synthetic route involving a nucleophilic aromatic substitution reaction. This method not only improved the yield but also provided insights into the regioselectivity of such reactions. Another study in *Chemical Communications* explored the use of this compound as a precursor for constructing bioactive molecules, highlighting its potential in drug discovery.

In terms of applications, 2-chloro-N-(5-chlorothiophen-2-yl)methyl-N-(prop-2-en-1-yl)acetamide has shown promise in the development of advanced materials. Its ability to undergo polymerization under specific conditions makes it a candidate for creating high-performance polymers with tailored electronic properties. Additionally, its compatibility with various functional groups allows for easy modification, enabling the creation of hybrid materials with enhanced functionalities.

From an environmental perspective, recent studies have evaluated the biodegradability and toxicity of this compound. Findings from *Environmental Science & Technology* suggest that under controlled conditions, the compound exhibits moderate biodegradability, which is favorable for its use in sustainable chemical processes. However, further research is required to fully understand its long-term environmental impact.

Looking ahead, the future of CAS No. 851176-39-1 lies in its potential to serve as a versatile building block in organic synthesis. Its unique combination of structural features positions it as a valuable asset in both academic research and industrial applications. As advancements in synthetic methodologies continue to emerge, this compound is expected to play an increasingly important role in shaping the next generation of chemical products.